Cas no 3647-21-0 (1-Aziridinecarboxamide, N,N'-1,2-ethenediylbis-, (E)-)

• Product Name: 1-Aziridinecarboxamide, N,N'-1,2-ethenediylbis-, (E)-
• CAS No: 3647-21-0
• MF: C₈H₁₂N₄O₂
• MW: 196.206480979919
• CID: 2663921
• Update Time: 2023-08-06

1-Aziridinecarboxamide, N,N'-1,2-ethenediylbis-, (E)- Chemical and Physical Properties

Names and Identifiers

• (E)-N,N'-Vinylenebis-1-aziridinecarboxamide
• N,N'-Vinylenebis(1-(1-aziridinyl)formamide)
• 1-AZIRIDINECARBOXAMIDE, N,N'-VINYLENEDI-
• Formamide, N,N'-vinylenebis(1-(1-aziridinyl)-
• (E)-N,N'-1,2-Ethenediylbis-1-aziridinecarboxamide
• 1-Aziridinecarboxamide, N,N'-1,2-ethenediylbis-, (E)-
• 1-AZIRIDINECARBOXAMIDE, N,N'-VINYLENEBIS-, (E)-
• N,N'-Vinylenebis(1-aziridinecarboxamide)
• N,N'-[(E)-1,2-Ethenediyl]bis(1-aziridinecarboxamide)

• Inchi： 1S/C8H12N4O2/c13-7(11-3-4-11)9-1-2-10-8(14)12-5-6-12/h1-2H,3-6H2,(H,9,13)(H,10,14)/b2-1+
• InChI Key： WGALHHZHSDFQLW-OWOJBTEDSA-N
• SMILES： O=C(N/C=C/NC(N1CC1)=O)N1CC1
• BRN： 1316190

Computed Properties

• Exact Mass: 196.096
• Monoisotopic Mass: 196.096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.2

Experimental Properties

• Density: 1.466
• Refractive Index: 1.656